Cas no 1355787-48-2 (N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide)

• Product Name: N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide
• CAS No: 1355787-48-2
• MF: C₁₆H₁₃N₅O
• MW: 291.307322263718
• CID: 6517892
• PubChem ID: 56785379
• Update Time: 2025-08-03

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033126283
• 1355787-48-2
• EN300-26688330
• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C16H13N5O/c17-9-15(20-16(22)14-7-4-8-18-14)12-10-19-21(11-12)13-5-2-1-3-6-13/h1-8,10-11,15,18H,(H,20,22)
• InChI Key： KHBHBKCVYZIWQZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)NC(C#N)C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 291.11201006g/mol
• Monoisotopic Mass: 291.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide

Comprehensive Overview of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 1355787-48-2)

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 1355787-48-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound, often referred to by its abbreviated name or CAS number, features a cyano group, a phenylpyrazole moiety, and a pyrrole carboxamide segment, making it a versatile intermediate in synthetic chemistry.

The growing interest in heterocyclic compounds like N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide stems from their role in drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeting cancer therapeutics and metabolic disorders. Its structural complexity also makes it a candidate for computational chemistry studies, where molecular docking and QSAR modeling are frequently employed.

In the context of green chemistry, the synthesis of CAS No. 1355787-48-2 has been optimized to reduce waste and improve yield, addressing the demand for sustainable synthetic routes. This aligns with the broader industry shift toward eco-friendly manufacturing and atom economy. Additionally, its stability under various conditions makes it suitable for high-throughput screening in drug development pipelines.

From a commercial perspective, suppliers of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-1H-pyrrole-2-carboxamide often highlight its high purity and custom synthesis options, catering to the needs of contract research organizations (CROs) and academic laboratories. The compound's patent landscape is another area of interest, with several applications filed for derivatives in biomedical fields.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold due to its hydrogen-bonding sites and electrophilic centers. Recent publications have investigated its interactions with biological targets, such as G-protein-coupled receptors (GPCRs), further expanding its relevance in precision medicine.

In summary, CAS No. 1355787-48-2 represents a compelling case study in modern chemical innovation, bridging gaps between organic synthesis, medicinal chemistry, and industrial applications. Its multifaceted properties continue to inspire interdisciplinary research, making it a compound to watch in the coming years.